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Compound of Interest

Compound Name: Flt3-IN-14

Cat. No.: B15575347 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper disposal of Flt3-IN-
14, a potent FMS-like tyrosine kinase 3 (FLT3) inhibitor utilized in cancer research. This

information is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound, thereby protecting laboratory

personnel and the environment.

Due to the absence of a specific Safety Data Sheet (SDS) for Flt3-IN-14 in publicly available

resources, this compound must be handled as a potent, potentially hazardous substance. The

following procedures are based on established best practices for the disposal of small molecule

kinase inhibitors and hazardous laboratory chemicals. These guidelines should be

implemented in conjunction with your institution's Environmental Health and Safety (EHS)

protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). All handling of Flt3-IN-14 and its associated waste should be

conducted within a certified chemical fume hood to prevent inhalation of aerosols or dust

particles.

Required PPE:
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Double nitrile gloves

Safety goggles or a face shield

Laboratory coat

Summary of Disposal Principles
As specific quantitative disposal data for Flt3-IN-14 is not available, the following table

summarizes the universal principles for handling potent chemical compounds. All waste

streams containing Flt3-IN-14 must be treated as hazardous chemical waste.

Waste Stream
Recommended Disposal
Method

Key Considerations

Unused/Expired Flt3-IN-14

(Solid)

Dispose of as hazardous

chemical waste.

Do not dispose of in regular

trash or down the drain.

Contaminated Labware

Place in a designated, sealed,

and clearly labeled hazardous

waste container.

Includes vials, pipette tips,

gloves, weighing paper, and

other consumables.

Solutions Containing Flt3-IN-

14

Collect in a sealed, properly

labeled, and leak-proof

hazardous waste container.

Segregate halogenated and

non-halogenated solvent

waste if required by your

institution.[1]

Step-by-Step Disposal Protocol
Researchers must adhere to the following procedural steps to ensure the safe and compliant

disposal of Flt3-IN-14 and associated waste materials.

Step 1: Waste Segregation
Proper segregation at the point of generation is the first critical step.[1] Never mix waste

contaminated with Flt3-IN-14 with regular trash, biohazardous waste, or other incompatible

chemical waste streams.
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Solid Waste: All disposable items that have come into direct contact with Flt3-IN-14, such as

gloves, pipette tips, tubes, and bench paper, are to be considered contaminated solid

chemical waste.[1]

Liquid Waste: Any solutions containing Flt3-IN-14, including stock solutions (e.g., in DMSO),

cell culture media, and assay buffers, must be collected as liquid chemical waste.[1]

Sharps: Needles or syringes used with Flt3-IN-14 solutions must be disposed of in a

designated sharps container for hazardous chemical waste.

Step 2: Containment and Labeling
Proper containment is crucial to prevent leaks and exposure.

Containers: Use containers that are chemically compatible with the waste, in good condition,

and have secure, leak-proof closures.[2] Plastic containers are often preferred.[3]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "Flt3-IN-14." Note the date when waste was first added to the

container.

Step 3: Storage
Store all hazardous waste in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.

Location: The SAA should be at or near the point of waste generation.[3]

Segregation: Ensure that incompatible waste types are stored separately to prevent

dangerous chemical reactions.[4] For example, store acids and bases in separate secondary

containment.[4]

Volume Limits: Be aware of the maximum allowable volume of hazardous waste in an SAA

(typically 55 gallons), and the much lower limits for acutely toxic wastes (P-listed), which is

often one quart for liquids.[3]

Step 4: Decontamination
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All non-disposable equipment and surfaces that may have come into contact with Flt3-IN-14
must be thoroughly decontaminated. A common and effective procedure is to wipe surfaces

first with a suitable solvent (like 70% ethanol) and then with a soap and water solution. All

cleaning materials used in this process must also be disposed of as hazardous solid waste.

Step 5: Disposal Request and Collection
Once a waste container is full or has reached the storage time limit set by your institution (e.g.,

six or twelve months), arrange for its collection.[2][3]

Contact EHS: Follow your institution's specific procedures to request a hazardous waste

pickup through your Environmental Health and Safety (EHS) department or a licensed waste

disposal contractor.[1]

Documentation: Ensure all required paperwork is completed for the waste pickup.

Do not, under any circumstances, attempt to dispose of this chemical waste through standard

municipal trash or sewer systems.[2]

Experimental Workflow and Disposal Pathway
Visualization
The following diagram illustrates the procedural flow for the safe handling and disposal of Flt3-
IN-14 in a laboratory setting.
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Preparation & Handling

Waste Generation & Segregation

Containment & Storage

Final Disposal

Start: Experiment using Flt3-IN-14

Wear Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Generate Waste

Segregate Waste at Source

Decontaminate Work Surfaces &
Equipment Post-Experiment

Solid Waste
(Gloves, Tips, Vials)

Solid

Liquid Waste
(Solutions, Media)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Place in Labeled
Hazardous Waste Bag/Bin

Collect in Labeled, Leak-Proof
Liquid Waste Container

Place in Labeled
Hazardous Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

Request Waste Pickup from EHS
(When Container is Full or Timed Out)

End: Waste Collected by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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